Cas no 7574-67-6 (3-Chloroisoquinolin-1-amine)

• Product Name: 3-Chloroisoquinolin-1-amine
• CAS No: 7574-67-6
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD20695108
• CID: 1092897
• PubChem ID: 72942543
• Update Time: 2025-07-20

3-Chloroisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloroisoquinolin-1-amine
• 3-chloro-isoquinolin-1-ylamine
• FCH1275940
• AK147558
• AX8284975
• 7574-67-6
• DS-8781
• SY113990
• CS-0113074
• MFCD20695108
• F52120
• SCHEMBL23860797
• A915236
• AKOS022187582
• DB-151797

• MDL： MFCD20695108
• Inchi： 1S/C9H7ClN2/c10-8-5-6-3-1-2-4-7(6)9(11)12-8/h1-5H,(H2,11,12)
• InChI Key： FAWJUIIKIDIXHD-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CC=CC=2C(N)=N1

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.7

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 366.7±27.0°C at 760 mmHg
• Flash Point: 184.1±27.9 °C

3-Chloroisoquinolin-1-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 3-Chloroisoquinolin-1-amine

Recent Advances in the Study of 3-Chloroisoquinolin-1-amine (CAS: 7574-67-6)

3-Chloroisoquinolin-1-amine (CAS: 7574-67-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a pharmacophore in drug discovery. Recent studies have explored its synthesis, biological activity, and applications in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of 3-Chloroisoquinolin-1-amine has been optimized in recent years, with several research groups reporting efficient and scalable methods. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel palladium-catalyzed cross-coupling approach that significantly improved the yield and purity of the compound. This advancement is critical for its large-scale production, which is essential for further pharmacological evaluations.

In terms of biological activity, 3-Chloroisoquinolin-1-amine has shown promising results as an inhibitor of key enzymes involved in inflammatory pathways. A recent study in the European Journal of Medicinal Chemistry (2024) highlighted its potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Additionally, its structural analogs have been investigated for their anticancer properties, with some derivatives exhibiting selective cytotoxicity against certain cancer cell lines.

Another area of interest is the application of 3-Chloroisoquinolin-1-amine in the design of small-molecule probes for studying protein-protein interactions. Researchers have utilized its unique chemical scaffold to develop probes that can selectively bind to specific protein targets, enabling the elucidation of complex biological mechanisms. This approach has been particularly valuable in the field of chemical biology, where understanding molecular interactions is crucial for drug discovery.

Despite these advancements, challenges remain in the clinical translation of 3-Chloroisoquinolin-1-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 3-Chloroisoquinolin-1-amine (CAS: 7574-67-6) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities and potential applications in drug discovery make it a subject of ongoing research. Future studies are expected to explore its therapeutic potential in greater depth, paving the way for the development of novel treatments for various diseases.